Cas no 418795-30-9 (1H-PYRROLO[2,3-B]PYRIDINE, 1-(4-PYRIDINYLMETHYL)-)
418795-30-9 structure
Product Name:1H-PYRROLO[2,3-B]PYRIDINE, 1-(4-PYRIDINYLMETHYL)-
CAS No:418795-30-9
MF:C13H11N3
MW:209.246542215347
CID:3235956
PubChem ID:76852303
Update Time:2025-04-21
1H-PYRROLO[2,3-B]PYRIDINE, 1-(4-PYRIDINYLMETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRROLO[2,3-B]PYRIDINE, 1-(4-PYRIDINYLMETHYL)-
- 418795-30-9
- 1h-pyrrolo[2,3-b]pyridine,1-(4-pyridinylmethyl)-
-
- Inchi: 1S/C13H11N3/c1-2-12-5-9-16(13(12)15-6-1)10-11-3-7-14-8-4-11/h1-9H,10H2
- InChI Key: QQULILUQVCLCEG-UHFFFAOYSA-N
- SMILES: N1(C=CC2=CC=CN=C12)CC1C=CN=CC=1
Computed Properties
- Exact Mass: 209.095297364Da
- Monoisotopic Mass: 209.095297364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 30.7Ų
1H-PYRROLO[2,3-B]PYRIDINE, 1-(4-PYRIDINYLMETHYL)- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
418795-30-9 (1H-PYRROLO[2,3-B]PYRIDINE, 1-(4-PYRIDINYLMETHYL)-) Related Products
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